Cas no 1807151-58-1 (2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine)
2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine
-
- Inchi: 1S/C8H6F2N2O2/c1-14-6-2-4(7(9)10)8(13)12-5(6)3-11/h2,7H,1H3,(H,12,13)
- InChI Key: LDCUMVDYQKLCIP-UHFFFAOYSA-N
- SMILES: FC(C1C(NC(C#N)=C(C=1)OC)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 376
- XLogP3: 0.5
- Topological Polar Surface Area: 62.1
2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029046709-250mg |
2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine |
1807151-58-1 | 97% | 250mg |
$960.00 | 2022-03-31 | |
| Alichem | A029046709-500mg |
2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine |
1807151-58-1 | 97% | 500mg |
$1,613.70 | 2022-03-31 | |
| Alichem | A029046709-1g |
2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine |
1807151-58-1 | 97% | 1g |
$3,129.00 | 2022-03-31 |
2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine
Introduction to 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine (CAS No. 1807151-58-1)
2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine (CAS No. 1807151-58-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and development. The compound’s molecular structure incorporates several functional groups, including a cyano group, a difluoromethyl group, a hydroxyl group, and a methoxy group, which collectively contribute to its distinct chemical behavior and potential biological activity.
The cyano group at the 2-position of the pyridine ring introduces a polar characteristic, enhancing the compound’s solubility in polar solvents and facilitating interactions with biological targets. The presence of the difluoromethyl group at the 5-position is particularly noteworthy, as fluorinated compounds are widely recognized for their improved metabolic stability, bioavailability, and binding affinity to biological receptors. This modification has been strategically employed in the design of numerous pharmacologically active molecules.
The hydroxyl group at the 6-position and the methoxy group at the 3-position further diversify the compound’s chemical landscape. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for molecular recognition in biological systems. Meanwhile, the methoxy group provides an additional site for electronic modulation, influencing the compound’s reactivity and pharmacokinetic properties. Together, these functional groups create a complex interplay of electronic and steric effects that may contribute to the compound’s unique biological profile.
In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. For instance, various pyridine-based drugs have demonstrated efficacy in treating conditions such as inflammation, cancer, and infectious diseases. The compound 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine (CAS No. 1807151-58-1) is no exception and has been investigated for its potential role in modulating biological pathways relevant to these diseases.
One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers have identified that this compound may interact with various protein targets involved in disease pathways. For example, preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in cancer progression or inflammatory responses. These findings underscore the importance of structural diversity in drug design and highlight the potential of 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine as a lead compound for further medicinal chemistry optimization.
The synthesis of 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine (CAS No. 1807151-58-1) presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to construct the desired pyridine core with high precision. Additionally, modern spectroscopic techniques like NMR spectroscopy and mass spectrometry play a crucial role in confirming the structural integrity of the synthesized compound.
Evaluation of the pharmacological properties of this compound has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising activity against selected targets, suggesting potential therapeutic benefits. For instance, cell-based assays have shown that this compound can modulate signaling pathways associated with cancer cell proliferation or inflammation resolution. These preliminary results warrant further investigation to elucidate its mechanism of action and assess its safety profile.
In vivo studies are essential for validating the biological activity observed in vitro and evaluating systemic effects. Animal models have been utilized to assess toxicity, pharmacokinetics, and potential therapeutic efficacy. Such studies provide critical insights into how the compound behaves within a whole organism and help identify any unforeseen adverse effects. The integration of data from both preclinical studies will be crucial for determining whether this compound progresses to clinical trials.
The development of new drugs is a complex process that involves multiple stages of research and testing. However, compounds like 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine (CAS No. 1807151-58-1) offer hope by providing novel chemical scaffolds with untapped therapeutic potential. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds with diverse structures will remain indispensable tools for drug discovery efforts.
The future direction of research on this compound may include exploring its interactions with other biological targets or developing analogs with enhanced potency and selectivity. Advances in artificial intelligence (AI) and machine learning (ML) are also poised to accelerate drug discovery by predicting novel bioactivities or optimizing molecular structures based on large datasets.
In conclusion,2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine (CAS No. 1807151-58-1) represents an intriguing candidate for pharmaceutical development due to its unique structural features and promising preclinical results. Continued investigation into its biological activity will be essential for unlocking its full therapeutic potential and contributing to advancements in medicine.
1807151-58-1 (2-Cyano-5-(difluoromethyl)-6-hydroxy-3-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)